1'-(1,3-benzodioxol-5-ylcarbonyl)-5-methyl-1,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine]

• IUPAC Name: 1,3-benzodioxol-5-yl-(5-methylspiro[6,7-dihydro-1H-imidazo[4,5-c]pyridine-4,4'-piperidine]-1'-yl)methanone
• InChI: InChI=1S/C19H22N4O3/c1-22-7-4-14-17(21-11-20-14)19(22)5-8-23(9-6-19)18(24)13-2-3-15-16(10-13)26-12-25-15/h2-3,10-11H,4-9,12H2,1H3,(H,20,21)
• InChI Key: HWTIGRSEUSNRBW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C13CCN(CC3)C(=O)C4=CC5=C(C=C4)OCO5)N=CN2
• Molecular Formula: C19H22N4O3
• Molecular Weight: 354.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "1'-(1,3-benzodioxol-5-ylcarbonyl)-5-methyl-1,5,6,7-tetrahydrospiro[imidazo[4,5-c]pyridine-4,4'-piperidine]" often involves multi-step chemical reactions, including 1,3-dipolar cycloaddition reactions, to form spiro and fused heterocyclic structures. For instance, a study detailed the synthesis of spiroxindole fused pyrrolidine and thiazolo pyrrolidine benzimidazole derivatives through 1,3-dipolar cycloaddition, highlighting the complexity and efficiency of creating spirocyclic frameworks (Poomathi et al., 2015).

Molecular Structure Analysis

The molecular structure of compounds within this class is characterized by their spirocyclic nature, where two or more rings are joined at a single atom. The structural analysis often involves spectroscopic methods like NMR and X-ray crystallography to elucidate the conformation and configuration of the molecules. For example, compounds derived from tropane-3-spiro-4'(5')-imidazolines were structurally characterized, demonstrating the preferred conformation in solution and the solid state (Whelan et al., 1995).

Chemical Reactions and Properties

The chemical reactions involving the compound of interest are diverse, including its synthesis and subsequent functionalization. These reactions often leverage the reactivity of the imidazo[4,5-c]pyridine and piperidine moieties for further derivatization. The chemical properties of these compounds, such as reactivity towards nucleophiles or electrophiles, are crucial for their pharmacological applications.

Physical Properties Analysis

The physical properties, including solubility, melting point, and crystallinity, of such compounds are influenced by their molecular structure. These properties are essential for determining the compound's suitability for pharmaceutical formulations. The synthesis and characterization of novel conformers of related compounds provide insights into the relationship between molecular structure and physical properties (Evrard et al., 2022).